Cas no 932725-13-8 (methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate)

• Product Name: methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate
• CAS No: 932725-13-8
• MF: C₃₁H₃₁NO₅S
• MW: 529.646547555923
• CID: 4779650
• Update Time: 2025-05-23

methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(N-(2-(BENZYLOXY)BENZYL)-4-METHYLPHENYLSULFONAMIDO)-3-PHENYLPROPANOATE
• CID 145708703
• N-[(4-Methylphenyl)sulfonyl]-N-[[2-(phenylmethoxy)phenyl]methyl]-L-phenylalanine methyl ester (ACI)
• L
• methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate

• Inchi： 1S/C31H31NO5S/c1-24-17-19-28(20-18-24)38(34,35)32(29(31(33)36-2)21-25-11-5-3-6-12-25)22-27-15-9-10-16-30(27)37-23-26-13-7-4-8-14-26/h3-20,29H,21-23H2,1-2H3/t29-/m0/s1
• InChI Key： UWKOBXFNLQYGMB-LJAQVGFWSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC1=CC=CC=C1OCC1C=CC=CC=1)[C@H](C(=O)OC)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 807
• XLogP3: 6.3
• Topological Polar Surface Area: 81.3

Additional information on methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate

Comprehensive Overview of Methyl 2-(N-(2-(Benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate (CAS No. 932725-13-8)

The compound methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate (CAS No. 932725-13-8) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its complex structure, featuring a benzyloxybenzyl moiety and a phenylsulfonamido group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on such sulfonamide derivatives due to their versatility in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in addressing global health challenges. For instance, the COVID-19 pandemic highlighted the need for novel antiviral agents, and methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate has been explored for its potential to interact with viral proteins. Additionally, its structural similarity to known anti-inflammatory and anticancer agents has sparked interest in its therapeutic applications, aligning with the growing trend of personalized medicine and targeted drug delivery.

The synthesis of CAS No. 932725-13-8 involves multi-step organic reactions, including sulfonylation and esterification, which are critical for achieving high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize this compound, ensuring its suitability for research and development. The compound's lipophilic nature and steric hindrance properties also make it a candidate for studying drug permeability and bioavailability, topics frequently searched by pharmaceutical professionals.

From an industrial perspective, methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate is valued for its role in fine chemical synthesis. Its incorporation into high-value intermediates underscores its importance in producing specialty chemicals for agrochemicals and coatings. The compound's stability under various conditions is another area of investigation, particularly for researchers exploring green chemistry and sustainable manufacturing processes.

In the context of AI-driven drug discovery, CAS No. 932725-13-8 has been flagged in computational databases for its unique molecular docking properties. Machine learning models predict its affinity for specific biological targets, a topic gaining traction in cheminformatics forums. This aligns with the broader scientific community's focus on in silico screening to accelerate drug development, a frequently searched term in academic and industrial circles.

Environmental and regulatory considerations are also paramount when working with sulfonamide derivatives. While methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate is not classified as hazardous, its degradation products and ecotoxicological profile are under scrutiny. This reflects the increasing emphasis on environmental risk assessment in chemical research, a hot topic among regulatory bodies and sustainability advocates.

In summary, methyl 2-(N-(2-(benzyloxy)benzyl)-4-methylphenylsulfonamido)-3-phenylpropanoate (CAS No. 932725-13-8) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and industrial chemistry. Its study contributes to advancing drug design, sustainable synthesis, and computational chemistry, making it a relevant subject for researchers and industry professionals alike.